Cas no 1058485-24-7 (3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one
• CAS No: 1058485-24-7
• MF: C₂₄H₂₆N₄O₂
• MW: 402.488845348358
• CID: 6175781
• PubChem ID: 25883943
• Update Time: 2025-10-30

3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one
• 3-(2-(4-benzylpiperazin-1-yl)-2-oxoethyl)-6-(p-tolyl)pyrimidin-4(3H)-one
• AKOS024501276
• 1058485-24-7
• 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)pyrimidin-4-one
• F5228-0202

• Inchi： 1S/C24H26N4O2/c1-19-7-9-21(10-8-19)22-15-23(29)28(18-25-22)17-24(30)27-13-11-26(12-14-27)16-20-5-3-2-4-6-20/h2-10,15,18H,11-14,16-17H2,1H3
• InChI Key： OPVIEOLFTKGHRE-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(C2C=CC(C)=CC=2)=CC1=O)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 402.20557608g/mol
• Monoisotopic Mass: 402.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one

Introduction to 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1058485-24-7, identified as 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one, represents a fascinating subject of study in the realm of pharmaceutical chemistry. This molecule, belonging to the dihydropyrimidinone class, has garnered attention due to its structural complexity and potential pharmacological applications. The presence of a benzylpiperazine moiety and a methylphenyl substituent suggests unique interactions with biological targets, making it a valuable scaffold for drug discovery.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly in the quest for treatments targeting neurological and cardiovascular disorders. The dihydropyrimidinone core is well-known for its versatility in medicinal chemistry, often serving as a key structural element in drugs with significant therapeutic effects. The specific substitution pattern in 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one enhances its potential by introducing functionalities that can modulate receptor binding and metabolic stability.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The 4-benzylpiperazine group is particularly noteworthy, as it is frequently employed in the development of drugs targeting serotonin and dopamine receptors, which are central to therapies for depression, anxiety, and neurodegenerative diseases. The integration of this moiety into the dihydropyrimidinone framework suggests that derivatives of this compound may exhibit enhanced binding affinity and selectivity for these receptors.

Moreover, the methylphenyl substituent at the 6-position introduces additional pharmacophoric elements that can influence the compound's pharmacokinetic properties. This substitution pattern is reminiscent of many successful drugs that have demonstrated efficacy in treating both central nervous system (CNS) and peripheral nervous system (PNS) disorders. The combination of these structural features makes 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored properties. By leveraging molecular modeling techniques, scientists can simulate how 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one might interact with biological targets such as enzymes and receptors. These simulations have revealed that the compound exhibits favorable binding profiles for several key targets, including serotonin reuptake transporters (SERTs) and dopamine D₂ receptors.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The formation of the dihydropyrimidinone core requires careful control over reaction conditions to ensure high yield and purity. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed in these synthetic routes. Additionally, protecting group strategies must be employed to prevent unwanted side reactions, underscoring the importance of meticulous planning in pharmaceutical synthesis.

One particularly interesting aspect of this molecule is its potential role in developing treatments for cognitive disorders such as Alzheimer's disease. Dihydropyrimidinones have been shown to possess cholinergic activity, which is crucial for maintaining cognitive function. The presence of both benzylpiperazine and methylphenyl groups suggests that this compound may modulate cholinergic pathways while minimizing side effects associated with traditional cholinesterase inhibitors.

In vitro studies have begun to explore the pharmacological profile of 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one, revealing promising results regarding its interaction with various biological targets. Initial assays have shown moderate affinity for SERTs and D₂ receptors, indicating potential therapeutic applications in CNS disorders. Furthermore, preliminary toxicity studies suggest that the compound is well-tolerated at tested doses, although further research is needed to fully assess its safety profile.

The integration of machine learning into drug discovery has also accelerated the process of identifying promising candidates like 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one. By analyzing vast datasets containing known drug structures and their biological activities, computational models can predict new molecules with high potential for therapeutic efficacy. These models have been instrumental in identifying novel analogs with improved pharmacokinetic properties and reduced toxicity.

The future direction of research on this compound will likely involve optimizing its chemical structure to enhance its pharmacological properties further. Strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be employed to refine the molecule's interactions with biological targets. Additionally, exploring different synthetic routes may lead to more efficient production methods, reducing costs and improving accessibility for clinical trials.

Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating laboratory findings into clinical applications. Preclinical studies will be necessary to validate the compound's efficacy and safety before human trials can commence. These studies will provide critical insights into dosing regimens, potential side effects, and long-term effects on patients suffering from neurological or cardiovascular disorders.

In conclusion,3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising pharmacological properties. Its potential applications in treating CNS disorders highlight its importance as a scaffold for drug development. As research continues to uncover new therapeutic possibilities,CAS no 1058485-24-7 will undoubtedly play a crucial role in shaping future treatments for neurological conditions worldwide.